Cas no 111244-81-6 (Benzoyl chloride, 3,3'-[1,8-octanediylbis(oxy)]bis-)

• Product Name: Benzoyl chloride, 3,3'-[1,8-octanediylbis(oxy)]bis-
• CAS No: 111244-81-6
• MF: C₂₂H₂₄Cl₂O₄
• MW: 423.329565048218
• CID: 1202979
• PubChem ID: 71335514
• Update Time: 2025-04-20

Benzoyl chloride, 3,3'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,3'-[1,8-octanediylbis(oxy)]bis-
• 3-[8-(3-carbonochloridoylphenoxy)octoxy]benzoyl chloride
• 111244-81-6
• 3,3'-[Octane-1,8-diylbis(oxy)]dibenzoyl chloride
• DTXSID80763464

• Inchi： 1S/C22H24Cl2O4/c23-21(25)17-9-7-11-19(15-17)27-13-5-3-1-2-4-6-14-28-20-12-8-10-18(16-20)22(24)26/h7-12,15-16H,1-6,13-14H2
• InChI Key： HHICBWVNGVZGJF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OCCCCCCCCOC1C=CC=C(C(=O)Cl)C=1)=O

Computed Properties

• Exact Mass: 422.10532
• Monoisotopic Mass: 422.1051646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6